Cas no 1806874-85-0 (Methyl 6-cyano-3-(difluoromethyl)-4-fluoropyridine-2-acetate)

• Product Name: Methyl 6-cyano-3-(difluoromethyl)-4-fluoropyridine-2-acetate
• CAS No: 1806874-85-0
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4807366
• Update Time: 2025-05-21

Methyl 6-cyano-3-(difluoromethyl)-4-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-(difluoromethyl)-4-fluoropyridine-2-acetate

• Inchi： 1S/C10H7F3N2O2/c1-17-8(16)3-7-9(10(12)13)6(11)2-5(4-14)15-7/h2,10H,3H2,1H3
• InChI Key： KHKXYMNUUGMEHG-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)N=C(CC(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 6-cyano-3-(difluoromethyl)-4-fluoropyridine-2-acetate

Methyl 6-cyano-3-(difluoromethyl)-4-fluoropyridine-2-acetate: A Comprehensive Overview

Methyl 6-cyano-3-(difluoromethyl)-4-fluoropyridine-2-acetate, identified by the CAS number 1806874-85-0, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound features a pyridine ring substituted with a cyano group at position 6, a difluoromethyl group at position 3, and a fluorine atom at position 4. Additionally, the acetate group at position 2 is methylated, contributing to its distinctive chemical profile.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to modulate biological targets such as enzymes and receptors. The presence of electron-withdrawing groups like cyano and fluorine atoms enhances the compound's electronic properties, making it a promising candidate for drug design. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that similar compounds exhibit potent inhibitory activity against kinase enzymes, which are crucial targets in cancer therapy.

The synthesis of Methyl 6-cyano-3-(difluoromethyl)-4-fluoropyridine-2-acetate involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions. The introduction of the cyano group at position 6 is often achieved through nucleophilic substitution or cyanation techniques. Similarly, the placement of the difluoromethyl group at position 3 requires precise control over reaction conditions to ensure regioselectivity. The fluorination at position 4 and the subsequent acetylation/methylation steps are critical for achieving the final product with high purity.

In terms of applications, this compound has shown potential in agrochemicals as a precursor for herbicides and insecticides. Its ability to interact with specific biochemical pathways makes it an attractive candidate for developing environmentally friendly pest control agents. Furthermore, recent advancements in nanotechnology have explored the use of pyridine derivatives like this compound in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

From a toxicological perspective, understanding the safety profile of Methyl 6-cyano-3-(difluoromethyl)-4-fluoropyridine-2-acetate is essential for its safe handling and application. Preliminary studies indicate that while the compound exhibits low acute toxicity, long-term exposure studies are required to fully assess its safety. Regulatory agencies such as the EPA and WHO have established guidelines for handling similar compounds, emphasizing proper ventilation and personal protective equipment during synthesis and use.

Looking ahead, ongoing research aims to optimize the synthesis process of this compound to enhance yield and reduce environmental impact. Additionally, investigations into its pharmacokinetics and bioavailability are crucial for evaluating its potential as a therapeutic agent. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation in this area.

Methyl 6-cyano-3-(difluoromethyl)-4-fluoropyridine-2-acetate, CAS No. 1806874-85-0, pyridine derivatives, medicinal chemistry, agrochemicals